Cas no 481-30-1 (Epitestosterone)

Epitestosterone is a stereoisomer of testosterone, naturally occurring in the human body as a minor metabolite of androgen biosynthesis. It serves as an endogenous reference compound in anti-doping analyses, particularly for detecting testosterone abuse via the testosterone/epitestosterone (T/E) ratio. Epitestosterone is chemically identical to testosterone but lacks androgenic activity, making it valuable for research in endocrinology and sports medicine. Its stable isotopic forms are used as internal standards in mass spectrometry for precise quantification. The compound is also employed in studies of steroid metabolism and hormone-related disorders. High-purity epitestosterone is essential for calibration and quality control in analytical laboratories.
Epitestosterone structure
Epitestosterone structure
Product Name:Epitestosterone
CAS No:481-30-1
MF:C19H28O2
MW:288.43
CID:37676
PubChem ID:10204
Update Time:2025-06-07

Epitestosterone Chemical and Physical Properties

Names and Identifiers

    • Epitestosterone
    • cis-Testosterone
    • 17-Epitestosterone
    • 17a-Testosterone
    • 17-Hydroxy-androst-4-en-3-one
    • (8R,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
    • 17-epi-Testosterone
    • epi-Testosterone
    • Epitestosterone solution
    • Isotestosterone
    • 17alpha-Hydroxyandrost-4-en-3-one
    • 17alpha-Testosterone
    • Testosterone EP Impurity C
    • 481-30-1
    • (17alpha)-17-hydroxyandrost-4-en-3-one
    • 4-Androsten-17.alpha.-ol-3-one
    • Androst-4-en-3-one, (17.alpha.)-
    • SMP2_000253
    • Androst-4-en-3-one, 17-hydroxy-, (17-alpha)-
    • Testosterone, cis-
    • DB07768
    • 17.alpha.-Hydroxyandrost-4-en-3-one
    • Androst-4-en-3-one, 17alpha-hydroxy-
    • 17.alpha.-Testosterone
    • MUMGGOZAMZWBJJ-KZYORJDKSA-N
    • Androst-4-en-3-one, 17-hydroxy-, (17.alpha.)-
    • 4-ANDROSTENE-17.ALPHA.-OL-3-ONE
    • Epitestosterone 1.0 mg/ml in Acetonitrile
    • 17alpha-Hydroxyandrost-4-en-3-one (Epitestosterone)
    • CHEBI:42534
    • Androst-4-en-3-one, 17.alpha.-hydroxy-
    • EPITESTOSTERONE [MI]
    • Tox21_111058
    • 17-Hydroxyandrost-4-en-3-one, (17.alpha.)-
    • 17-alpha-Testosterone
    • BRD-K25836724-001-01-6
    • DTXSID8022329
    • 48L726977Z
    • SCHEMBL334193
    • Q416852
    • NSC-26499
    • (10alpha,13alpha,14beta,17alpha)-17-Hydroxyandrost-4-En-3-One
    • NSC26499
    • alpha epitestosterone
    • Androst-4-en-3-one, 17-hydroxy-, (17alpha)-
    • CHEMBL196228
    • BIDD:ER0485
    • CAS-481-30-1
    • NCGC00091018-01
    • NCGC00091018-02
    • ANDROST-4-EN-17.ALPHA.-OL-3-ONE
    • ANDROST-4-EN-3-ONE, 17-alpha-HYDROXY-
    • BDBM50410492
    • NS00008414
    • NSC 26499
    • 17.ALPHA.-CIS-TESTOSTERONE
    • BRN 1915396
    • (17-alpha)-17-Hydroxyandrost-4-en-3-one
    • 17a-cis-Testosterone
    • DTXCID002329
    • 17-alpha-Hydroxyandrost-4-en-3-one
    • LMST02020051
    • TESTOSTERONE IMPURITY C [EP IMPURITY]
    • (8R,10R,13S,17R)-17-Hydroxy-10,13-dimethyl-1,2,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-cyclopenta[a]phenanthren-3-one
    • 17alpha-cis-Testosterone
    • UNII-48L726977Z
    • DB-222500
    • 4-Androsten-17alpha-ol-3-one
    • 1ST2266-100A
    • Androst-4-en-3-one, 17alpha-hydroxy-(8CI)
    • Epitestosterone Solution in Acetonitrile, 100ug/mL
    • 17 alpha Testosterone
    • 4-ANDROSTENE-17ALPHA-OL-3-ONE
    • 17-Hydroxyandrost-4-en-3-one, (17alpha)-
    • TESTOSTERONE IMPURITY C (EP IMPURITY)
    • (8R,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta(a)phenanthren-3-one
    • ANDROST-4-EN-17ALPHA-OL-3-ONE
    • Inchi： InChI=1S/C19H28O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h11,14-17,21H,3-10H2,1-2H3/t14-,15-,16-,17+,18-,19-/m0/s1
    • InChI Key： MUMGGOZAMZWBJJ-KZYORJDKSA-N
    • SMILES： C[C@@]12CCC(=O)C=C2CC[C@H]3[C@@H]4CC[C@H]([C@@]4(C)CC[C@@H]31)O

Computed Properties

  • Exact Mass: 288.20900
  • Monoisotopic Mass: 288.208930132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: 218-220?C
  • Boiling Point: 432.9±45.0 °C at 760 mmHg
  • Flash Point: 2℃
  • Solubility: Chloroform (Slightly), Ethanol (Slightly), Methanol (Slightly)
  • PSA: 37.30000
  • LogP: 3.87920
  • Vapor Pressure: 0.0±2.3 mmHg at 25°C

Epitestosterone Security Information

Epitestosterone Customs Data

  • HS CODE：2914400020
  • Customs Data：

    China Customs Code:

    2914400020

Epitestosterone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
E-058-1ML
Epitestosterone solution
 481-30-1 1.0 mg/mL in acetonitrile, ampule of 1 mL, certified reference material, Cerilliant
1ML
 590.64 2021-05-13
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
E-058-1ML
Epitestosterone
 481-30-1
1ml
 ¥723.38 2023-05-01
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
E-058-1ML
481-30-1
1ML
 ￥723.38 2023-01-17

Epitestosterone Suppliers

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(CAS:481-30-1)EP Impurity C
Order Number:0027
Stock Status:in Stock
Quantity:100mg;500mg;1g
Purity:98%min
Pricing Information Last Updated:Thursday, 21 August 2025 16:51
Price ($):
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SHOCHEM(SHANGHAI) CO.,lTD
(CAS:481-30-1)EP Impurity C
0027
Purity:98%min
Quantity:100mg;500mg;1g
Price ($):Inquiry
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